Cas no 163389-15-9 (Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)-)

Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)- structure
163389-15-9 structure
Product Name:Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)-
CAS No:163389-15-9
MF:C13H24O4
MW:244.327264785767
CID:1346918
Update Time:2024-08-17

Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)-
    • Butanedioic acid, pentyl-, 1-(1,1-dimethylethyl) ester, (R)- (9CI)
    • Inchi: 1S/C13H24O4/c1-5-6-7-8-10(9-11(14)15)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3,(H,14,15)/t10-/m1/s1
    • InChI Key: KVICSPMDEJJFOE-SNVBAGLBSA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@H](CCCCC)CC(O)=O

Computed Properties

  • Exact Mass: 243.15969

Experimental Properties

  • Density: 1.011±0.06 g/cm3(Predicted)
  • Boiling Point: 345.8±25.0 °C(Predicted)
  • PSA: 66.43
  • pka: 4.51±0.19(Predicted)
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